Cas no 2171852-50-7 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-indole-5-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-indole-5-carboxylic acid
• CAS No: 2171852-50-7
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 5760620
• PubChem ID: 165763987
• Update Time: 2025-05-25

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1538492
• 2171852-50-7
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-2,3-dihydro-1H-indole-5-carboxylic acid
• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-indole-5-carboxylic acid

• Inchi： 1S/C27H24N2O5/c30-25(29-14-12-17-15-18(26(31)32)9-10-24(17)29)11-13-28-27(33)34-16-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-10,15,23H,11-14,16H2,(H,28,33)(H,31,32)
• InChI Key： XXGSDYHFPUFTBU-UHFFFAOYSA-N
• SMILES： O(C(NCCC(N1C2C=CC(C(=O)O)=CC=2CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 456.16852187g/mol
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-indole-5-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-indole-5-carboxylic Acid (CAS No. 2171852-50-7)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-indole-5-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 2171852-50-7, represents a novel class of molecules with potential applications in the treatment of various diseases. Its unique structural features, including a combination of fluorenylmethoxycarbonyl (Fmoc) protected amino group and an indole core, make it a promising candidate for further exploration in medicinal chemistry.

The chemical structure of this compound consists of several key functional groups that contribute to its biological activity. The presence of the Fmoc group, which is commonly used in peptide synthesis, suggests potential applications in the development of peptidomimetics or modified peptides. Additionally, the indole moiety is well-known for its role in various biological processes and has been extensively studied for its pharmacological properties. The 1-(3-amino propionyl)-2,3-dihydroindole-5-carboxylic acid backbone provides a scaffold that can be modified to enhance binding affinity and selectivity for target enzymes or receptors.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting protein-protein interactions (PPIs). The indole core of this compound resembles several known PPI inhibitors, which have shown promise in preclinical studies. The fluorenylmethoxycarbonyl group not only serves as a protective moiety during synthesis but also contributes to the solubility and stability of the molecule, making it suitable for further pharmacokinetic studies.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Indole derivatives have been extensively studied for their neuroprotective and anti-inflammatory properties. The structural features of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-indole-5-carboxylic acid suggest that it may interact with neurotransmitter receptors or modulate signaling pathways involved in neurodegeneration. Preliminary studies have shown that analogs with similar structures exhibit significant effects on models of Alzheimer's and Parkinson's diseases.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. The use of advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) and transition metal-catalyzed cross-coupling reactions allows for efficient construction of the complex framework. The Fmoc group is typically introduced early in the synthesis to protect the amino function before subsequent modifications are performed. This approach ensures that the reactive sites are selectively functionalized without unwanted side reactions.

The pharmacological evaluation of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-indole-5-carboxylic acid has revealed several interesting properties. In vitro assays have demonstrated that this compound exhibits moderate affinity for certain enzyme targets, suggesting potential therapeutic benefits. Additionally, preliminary toxicity studies indicate that it is well-tolerated at relevant concentrations, making it a promising candidate for further development.

The role of computational chemistry in the design and optimization of this compound cannot be overstated. Molecular modeling techniques have been employed to predict binding modes and interactions with biological targets. These simulations help guide synthetic modifications aimed at improving potency and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and reduce the time required to bring new therapeutics to market.

The future prospects for 1-(3-amino propionyl)-2,3-dihydroindole derivatives are vast. Ongoing research is focused on exploring new synthetic routes to improve scalability and cost-effectiveness. Additionally, efforts are underway to identify novel biological activities associated with these compounds through high-throughput screening and structure-based drug design approaches. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications.

In conclusion, 1-(3-amino propionyl)-2,3-dihydroindole derivatives represent a promising class of molecules with potential applications in various therapeutic areas. The unique structural features of compounds like 1-(3-amino propionyl)-2,3-dihydroindole carboxylic acid make them attractive candidates for further exploration in drug discovery programs. With continued research and development efforts, these molecules could one day contribute to significant advancements in medicine.